(1E)-1-(Cyanomethylidene)-3-methyl-1H-indol-1-ium

• CAS No.: 849691-33-4
• Molecular Formula: C11H9N2+
• Molecular Weight: 169.20 g/mol
• IUPAC Name: 2-(3-methylindol-1-ium-1-ylidene)acetonitrile
• InChI: InChI=1S/C11H9N2/c1-9-8-13(7-6-12)11-5-3-2-4-10(9)11/h2-5,7-8H,1H3/q+1
• InChI Key: GXLWYBJKIQUXTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C[N+](=CC#N)C2=CC=CC=C12

Description

(1E)-1-(Cyanomethylidene)-3-methyl-1H-indol-1-ium is a synthetic organic compound that belongs to the class of indolium derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1E)-1-(Cyanomethylidene)-3-methyl-1H-indol-1-ium typically involves the reaction of an indole derivative with a cyanomethylidene reagent under specific conditions. The reaction may require the use of catalysts, solvents, and controlled temperature and pressure to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

(1E)-1-(Cyanomethylidene)-3-methyl-1H-indol-1-ium can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reactions may require specific conditions such as temperature, pressure, and pH to proceed efficiently.

Major Products

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may produce oxidized derivatives, while substitution reactions may yield substituted indolium compounds.

Scientific Research Applications

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its biological activity and potential therapeutic applications.

Medicine: Investigated for its potential use in drug development and treatment of diseases.

Industry: Utilized in the production of materials with specific properties.

Mechanism of Action

The mechanism of action of (1E)-1-(Cyanomethylidene)-3-methyl-1H-indol-1-ium involves its interaction with molecular targets and pathways in biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (1E)-1-(Cyanomethylidene)-3-methyl-1H-indol-1-ium include other indolium derivatives with different substituents. Examples include:

• (1E)-1-(Cyanomethylidene)-2-methyl-1H-indol-1-ium
• (1E)-1-(Cyanomethylidene)-4-methyl-1H-indol-1-ium

Uniqueness

The uniqueness of this compound lies in its specific chemical structure, which imparts distinct chemical and biological properties compared to other similar compounds. These properties may include differences in reactivity, stability, and biological activity.